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Compound of Interest

Compound Name: Phenacetin-d5

Cat. No.: B1146535

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Phenacetin-d5, a
deuterated analog of Phenacetin. Given that the primary hazards associated with Phenacetin-
d5 are chemical rather than radiological, the safety and handling guidelines are analogous to
those for its unlabeled counterpart, Phenacetin. This document synthesizes critical information
from safety data sheets, toxicological studies, and general laboratory safety practices to ensure
the safe use of this compound in a research setting.

Compound Identification and Properties

Phenacetin-d5 is the deuterium-labeled version of Phenacetin, a non-opioid analgesic and
antipyretic agent. It is often used as an internal standard in clinical mass spectrometry and as a
probe for cytochrome P450 enzymes, particularly CYP1A2.[1] The deuteration is intended to
affect the pharmacokinetic and metabolic profiles of the drug for research purposes.[1]

Table 1: Physical and Chemical Properties of Phenacetin-d5
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Property Value Reference
N-[4-(1,1,2,2,2-

Chemical Name pentadeuterioethoxy)phenyllac  [2]
etamide

CAS Number 69323-74-6 [1]

Unlabeled CAS 62-44-2 [1]

Molecular Formula C10HsDsNO:2 [1]

Molecular Weight 184.25 g/mol [1]
White to off-white

Appearance . _ [11[3]
solid/crystalline powder

Odor Odorless [3114]

Melting Point 133-138°C [3][5]

N Soluble in DMSO (= 100
Solubility [1]

mg/mL)

Vapor Pressure

<1mmHg @ 25 °C

[5]

Hazard Identification and Toxicology

Phenacetin is classified as a hazardous substance and is reasonably anticipated to be a

human carcinogen.[6][7][8] The primary health risks associated with Phenacetin exposure

include carcinogenicity, sensitization, and potential damage to the kidneys, liver, and blood.[4]

[719]

Table 2: Toxicological Data for Phenacetin (Unlabeled)
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Metric Value Species Route Reference
LD50 3600 mg/kg Rat Oral [4]
LD50 1650 mg/kg Rat Oral [7]
LD50 634 mg/kg Rat Intraperitoneal [4]
LD50 866 mg/kg Mouse Oral [7]
LD50 1625 mg/kg Mouse Subcutaneous [4]

Chronic Health Effects:

¢ Carcinogenicity: Sufficient evidence suggests that Phenacetin is carcinogenic to humans,
particularly causing cancers of the renal pelvis and ureter.[4][8] It is classified as a Group 1
carcinogen by IARC.[6][8]

» Nephrotoxicity: Chronic ingestion of Phenacetin can lead to interstitial nephritis and papillary
necrosis (kidney tissue destruction).[4]

e Hematological Effects: Phenacetin and its metabolites can cause methemoglobinemia, a
condition where the blood's ability to carry oxygen is reduced, leading to cyanosis (bluish
discoloration of the skin).[4][9] It can also lead to hemolytic anemia.[4]

o Hepatotoxicity: Liver damage, including hepatitis and jaundice, has been reported.[4]

Experimental Protocols and Metabolism
General Experimental Workflow

The following diagram outlines a standard workflow for handling Phenacetin-d5 in a laboratory
setting, emphasizing safety at each step.
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Standard Laboratory Workflow for Phenacetin-d5 Handling

Preparation

Hazard Assessment:
Review SDS and literature

i

Don Personal Protective Equipment (PPE)

'

Prepare work area in a designated fume hood

Begin Experiment

Handlingvand Use

Weighing of Phenacetin-d5 solid

A 4

Dissolution in appropriate solvent (e.g., DMSO)

'

Perform experiment (e.g., cell culture, animal dosing)

omplete Experiment

Cleanup and Disposal

Decontaminate work surfaces

'

Dispose of waste in labeled hazardous waste containers

i

Remove and properly store/dispose of PPE

'

Wash hands thoroughly

Click to download full resolution via product page

Caption: A typical workflow for handling Phenacetin-d5, from preparation to disposal.
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Metabolism of Phenacetin-d5

Phenacetin is primarily metabolized in the liver.[4] A major metabolic pathway is the de-
ethylation to form acetaminophen (paracetamol).[10] A smaller amount is deacetylated to p-
phenetidine, which is thought to be responsible for the methemoglobinemia.[4] The deuteration
in Phenacetin-d5 is in the ethyl group, which can influence the rate of metabolism.[11]

Metabolic Pathway of Phenacetin

Phenacetin

O-de-ethylation (CYP1A2)\Deacetylation

Acetaminophen (Paracetamol)
Major Metabolite

Oxidation p-Phenetidine

Conjugation Reactive Metabolites
(Glucuronidation, Sulfation) (e.g., N-acetyl-p-benzoquinone imine)

Toxicity
(Methemoglobinemia, Nephrotoxicity)

Click to download full resolution via product page

Caption: Simplified metabolic pathway of Phenacetin leading to various metabolites.

Safe Handling and Storage
Personal Protective Equipment (PPE)

Given the carcinogenic and sensitizing nature of Phenacetin, strict adherence to PPE protocols
is mandatory.[4][5]
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Required Personal Protective Equipment (PPE)

Core PPE Additional PPE for High-Risk Procedures
Safety Goggles with Side Shields Face Shield
Chemical-Resistant Gloves Dust Respirator
(e.g., Nitrile) (for handling powder)

Laboratory Coat

Click to download full resolution via product page

Caption: Essential PPE for the safe handling of Phenacetin-d5.

Handling Procedures

» Engineering Controls: All work with Phenacetin-d5, especially with the solid form, should be
conducted in a certified chemical fume hood to minimize inhalation exposure.[12]

e Avoid Contact: Avoid all personal contact, including inhalation and skin contact.[4] Do not
eat, drink, or smoke in areas where the compound is handled.[3][4]

e Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[4] Contaminated clothing should be laundered separately before reuse.[4]

Storage

Proper storage is crucial to maintain the integrity of Phenacetin-d5 and to prevent accidental
exposure.

Table 3: Storage Conditions for Phenacetin-d5
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Storage ]

Form Duration Reference
Temperature

Powder -20°C 3years [1]

Powder 4°C 2 years [1]

In Solvent -80°C 6 months [1]

In Solvent -20°C 1 month [1]

General Storage Guidelines:
» Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[4]
o Store locked up, accessible only to authorized personnel.[3][5][6]

o Store away from incompatible materials such as strong acids, bases, and oxidizing agents.

[3][4]

Emergency Procedures
First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[3][5]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing. Seek medical attention.[3][5]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[3][5]

 Ingestion: Clean mouth with water and drink plenty of water. Do NOT induce vomiting. Seek
immediate medical attention.[3][5]

Spills and Leaks

e Minor Spills (Solid): Carefully sweep up the material, avoiding dust generation, and place it in
a labeled container for disposal.[6]
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e Minor Spills (Solution): Absorb with an inert material (e.g., sand, vermiculite) and place in a
labeled container for disposal.[4]

e Major Spills: Evacuate the area. Prevent the material from entering drains. Wear appropriate
PPE, including respiratory protection, and contain the spill. Contact emergency services.[4]

o Cleanup: After cleanup, decontaminate the area and all protective clothing and equipment
before storing and reusing.[4]

Waste Disposal

Dispose of Phenacetin-d5 and any contaminated materials as hazardous waste in accordance
with all local, state, and federal regulations.[3][5] Do not dispose of it down the drain or in
regular trash.[6] Waste should be collected in clearly labeled, sealed containers. For specific
institutional procedures, consult your Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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